Cas no 2227774-68-5 ((1R)-3-amino-1-(6-chloropyridin-2-yl)propan-1-ol)

• Product Name: (1R)-3-amino-1-(6-chloropyridin-2-yl)propan-1-ol
• CAS No: 2227774-68-5
• MF: C₈H₁₁ClN₂O
• MW: 186.638740777969
• CID: 6378860
• PubChem ID: 96854674
• Update Time: 2025-08-03

(1R)-3-amino-1-(6-chloropyridin-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-3-amino-1-(6-chloropyridin-2-yl)propan-1-ol
• 2227774-68-5
• EN300-1995870

• Inchi： 1S/C8H11ClN2O/c9-8-3-1-2-6(11-8)7(12)4-5-10/h1-3,7,12H,4-5,10H2/t7-/m1/s1
• InChI Key： BUQCUQZFLOCKEV-SSDOTTSWSA-N
• SMILES： ClC1=CC=CC([C@@H](CCN)O)=N1

Computed Properties

• Exact Mass: 186.0559907g/mol
• Monoisotopic Mass: 186.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 59.1Ų

Additional information on (1R)-3-amino-1-(6-chloropyridin-2-yl)propan-1-ol

Comprehensive Overview of (1R)-3-amino-1-(6-chloropyridin-2-yl)propan-1-ol (CAS No. 2227774-68-5)

The compound (1R)-3-amino-1-(6-chloropyridin-2-yl)propan-1-ol (CAS No. 2227774-68-5) is a chiral amino alcohol derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring a 6-chloropyridin-2-yl moiety and a propan-1-ol backbone, makes it a versatile intermediate in organic synthesis. Researchers and industries are increasingly interested in this compound due to its role in developing chiral catalysts, bioactive molecules, and specialty chemicals.

In recent years, the demand for enantiomerically pure compounds like (1R)-3-amino-1-(6-chloropyridin-2-yl)propan-1-ol has surged, driven by advancements in asymmetric synthesis and green chemistry. This compound's chirality is particularly valuable in designing pharmaceutical intermediates, where stereoselectivity can enhance drug efficacy and reduce side effects. Its 6-chloropyridine group also contributes to its utility in crop protection formulations, aligning with the growing focus on sustainable agriculture.

The synthesis of CAS No. 2227774-68-5 typically involves stereocontrolled reactions, such as reductive amination or enzymatic resolution, to achieve high enantiomeric purity. Analytical techniques like HPLC, NMR, and mass spectrometry are critical for quality control, ensuring compliance with Good Manufacturing Practices (GMP). These methods are frequently searched by professionals seeking analytical validation protocols or scale-up strategies for chiral compounds.

From a commercial perspective, (1R)-3-amino-1-(6-chloropyridin-2-yl)propan-1-ol is gaining traction in contract research organizations (CROs) and custom synthesis markets. Its applications extend to neurological research, where similar amino alcohol derivatives are explored for their receptor-modulating properties. This aligns with trending searches on neuropharmacology and central nervous system (CNS) drug development.

Environmental and regulatory considerations are also pivotal for CAS No. 2227774-68-5. The compound's biodegradability and eco-toxicity profile are under scrutiny, reflecting broader industry shifts toward green solvents and benign by design principles. Researchers often query OECD guidelines or REACH compliance for such intermediates, emphasizing the need for transparent data in public databases like PubChem or ChemSpider.

In summary, (1R)-3-amino-1-(6-chloropyridin-2-yl)propan-1-ol exemplifies the intersection of chiral technology and applied chemistry. Its multifaceted applications—from drug discovery to agrochemical innovation—make it a compound of enduring relevance. As industries prioritize stereoselective synthesis and sustainable practices, this amino alcohol derivative is poised to remain a focal point in scientific and commercial discourse.